Cas no 87527-43-3 (1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-)
87527-43-3 structure
Product Name:1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-
CAS No:87527-43-3
MF:C10H10ClN3OS
MW:255.723899364471
CID:655400
PubChem ID:13272815
Update Time:2025-04-19
1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-
- 5-[(4-chlorophenoxy)methyl]-N-methyl-1,3,4-thiadiazol-2-amine
- 87527-43-3
- DTXSID00533767
- AKOS019175187
- 5-((4-Chlorophenoxy)methyl)-N-methyl-1,3,4-thiadiazol-2-amine
-
- Inchi: 1S/C10H10ClN3OS/c1-12-10-14-13-9(16-10)6-15-8-4-2-7(11)3-5-8/h2-5H,6H2,1H3,(H,12,14)
- InChI Key: YNFBYZYUGWEURO-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)OCC1=NN=C(NC)S1
Computed Properties
- Exact Mass: 255.0233108g/mol
- Monoisotopic Mass: 255.0233108g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 75.3Ų
1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl- Related Literature
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
87527-43-3 (1,3,4-Thiadiazol-2-amine, 5-[(4-chlorophenoxy)methyl]-N-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Bent Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk